Cas no 64047-58-1 (Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide)

• Product Name: Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide
• CAS No: 64047-58-1
• MF: C₁₆H₂₄Br₂N₂
• MW: 404.183162689209
• MDL: MFCD01717059
• CID: 506575
• PubChem ID: 46715
• Update Time: 2025-05-22

Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,1-methyl-2-[3-(trimethylammonio)propyl]-, bromide (1:2)
• trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide
• 1-Methyl-2-(3-trimethylammonio-propyl)-isochinolinium, Dibromid
• 1-methyl-2-(3-trimethylammonio-propyl)-isoquinolinium, dibromide
• 1-methyl-2-[3-(trimethylammonio)propyl]isoquinolinium dibromide
• AC1L2GL5
• Ammonium, (3-(1-methylisoquinolinio)propyl)trimethyl-, dibromide
• IN 278
• ISOQUINOLINIUM, 1-METHYL-2-(3-(TRIMETHYLAMMONIO)PROPYL)-, DIBROMIDE
• LS-86115
• 1-Methyl-2-(3-(trimethylammonio)propyl)isoquinolin-2-ium bromide
• 1-Methyl-2-[3-(trimethylazaniumyl)propyl]isoquinolin-2-ium dibromide
• trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium;dibromide
• 64047-58-1
• 1-Methyl-2-(3-(trimethylammonio)propyl)isoquinolin-2-iumbromide
• AS-72476
• AKOS030228558
• DTXSID60982232
• 1-methyl-2-[3-(trimethylammonio)propyl]isoquinolin-2-ium dibromide
• A11589
• Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide

• MDL： MFCD01717059
• Inchi： 1S/C16H24N2.2BrH/c1-14-16-9-6-5-8-15(16)10-12-17(14)11-7-13-18(2,3)4;;/h5-6,8-10,12H,7,11,13H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： KXQOFXMOHFZTQD-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(C)CCC[N+]1C=CC2C=CC=CC=2C=1C

Computed Properties

• Exact Mass: 377.8428
• Monoisotopic Mass: 402.03062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide

Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide: A Comprehensive Overview

The compound with CAS No. 64047-58-1, known as Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials development. The dibromide counterion in its structure plays a crucial role in stabilizing the cationic framework, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry, particularly for their ability to modulate biological targets such as ion channels and enzymes. The 1-methylisoquinolinium moiety in this compound contributes to its aromatic stability and electronic properties, which are essential for interactions with biological systems. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, leveraging its structural flexibility and reactivity.

The synthesis of Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide involves a multi-step process that combines principles of organic synthesis and ionization chemistry. Key steps include the formation of the isoquinoline ring system, followed by alkylation and quaternization reactions to introduce the trimethylammonium group. The use of bromine as a counterion ensures the compound's solubility in polar solvents, facilitating its application in solution-based reactions.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for high-temperature applications. Its cationic nature also endows it with the ability to form stable complexes with anionic species, which has been exploited in the development of ion-selective electrodes and other sensing devices. Recent advancements in nanotechnology have further expanded its utility, with researchers investigating its role in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.

The biological activity of Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide has been a focal point of recent studies. Preclinical data suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to act as a template for self-assembling structures has opened new avenues in drug delivery systems, where it can serve as a carrier for encapsulating hydrophobic drugs.

From an environmental standpoint, this compound demonstrates low toxicity profiles under standard testing conditions, which aligns with current trends toward green chemistry practices. Its synthesis and application processes are designed to minimize waste generation and energy consumption, contributing to sustainable chemical manufacturing.

In conclusion, Trimethyl-[3-(1-methylisoquinolin-2-ium-2-yl)propyl]azanium dibromide is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advanced functional properties, positions it as a valuable tool for researchers aiming to push the boundaries of modern chemistry and materials science.